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Compound of Interest

Compound Name: SK3 Channel-IN-1

Cat. No.: B12397967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SK3 Channel-IN-1 is a potent and selective modulator of the small-conductance calcium-

activated potassium (SK3) channel, also known as KCa2.3.[1][2] These channels are critical in

regulating cellular excitability and calcium signaling.[1] Dysregulation of SK3 channel activity

has been implicated in various pathological processes, including cancer cell migration.[1][2]

SK3 Channel-IN-1 has been shown to effectively inhibit the migration of breast cancer cells

(MDA-MB-435) while exhibiting low cytotoxicity in other cell lines, making it a valuable tool for

studying the role of SK3 channels in cellular processes and a potential starting point for

therapeutic development.

Physicochemical Properties
Property Value Reference

Molecular Formula C₂₅H₄₉NO

Molecular Weight 379.66 g/mol

CAS Number 2396571-04-1

Solubility Data
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The solubility of SK3 Channel-IN-1 in common laboratory solvents is summarized below. It is

recommended to prepare a concentrated stock solution in an organic solvent, which can then

be diluted to the desired working concentration in aqueous cell culture media.

Solvent Solubility Notes

DMSO ≥ 40 mg/mL

A stock solution of 40 mg/mL

can be prepared by dissolving

2 mg of the compound in 50 µL

of DMSO. Sonication or gentle

warming may aid dissolution.

Ethanol
Information not readily

available.

It is advisable to test solubility

in a small amount of ethanol

before preparing a large stock

solution.

Aqueous Buffers (PBS, Saline) Sparingly soluble.

Direct dissolution in aqueous

buffers is not recommended.

Dilution from a DMSO stock is

the preferred method.

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SK3 Channel-IN-1 in

DMSO.

Materials:

SK3 Channel-IN-1 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of SK3 Channel-IN-1 needed using its molecular weight (379.66 g/mol ).

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 379.66 g/mol * 1000 mg/g = 3.7966 mg

Weigh the compound: Carefully weigh out approximately 3.8 mg of SK3 Channel-IN-1
powder and place it into a sterile microcentrifuge tube.

Add DMSO: Add 1 mL of sterile DMSO to the tube containing the compound.

Dissolve the compound: Vortex the solution thoroughly until the powder is completely

dissolved. If necessary, sonicate the tube in a water bath for a few minutes to aid dissolution.

Gentle warming (e.g., in a 37°C water bath) can also be applied.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C or -80°C for long-term storage. When stored in a solvent

at -80°C, it is stable for at least one year.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the DMSO stock solution to the final working concentration

in cell culture medium.

Materials:

10 mM SK3 Channel-IN-1 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile tubes for dilution
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Procedure:

Determine the final concentration: Decide on the desired final concentration of SK3
Channel-IN-1 for your experiment. This should be determined empirically for your specific

cell line and assay.

Serial Dilution: It is recommended to perform serial dilutions to ensure accurate final

concentrations and to minimize the final concentration of DMSO in the cell culture. The final

DMSO concentration should typically be kept below 0.5% (v/v) to avoid solvent-induced

cytotoxicity.

Example Dilution (for a final concentration of 10 µM):

Prepare an intermediate dilution by adding 10 µL of the 10 mM stock solution to 990 µL of

pre-warmed cell culture medium. This results in a 100 µM solution.

Add the required volume of the 100 µM intermediate solution to your cell culture plates or

flasks to achieve the final desired concentration of 10 µM. For example, add 100 µL of the

100 µM solution to 900 µL of medium in a well of a 12-well plate.

Solvent Control: Always include a vehicle control in your experiments. This should be the

same final concentration of DMSO as used in the experimental conditions, added to the cell

culture medium without the inhibitor.

Signaling Pathways and Experimental Workflows
SK3 Channel Signaling Pathway
SK3 channels are calcium-activated potassium channels that play a crucial role in regulating

the cell membrane potential and intracellular calcium homeostasis. Their activation leads to

potassium efflux, hyperpolarization of the cell membrane, and a subsequent increase in the

driving force for calcium entry through channels like Orai1. This influx of calcium can then

trigger various downstream signaling cascades involved in processes such as cell migration.

The activity of SK3 channels can be modulated by intracellular signaling pathways, for

instance, the cAMP-PKA pathway has been shown to inhibit SK3 channel activity.
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Caption: SK3 channel signaling and modulation.
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Experimental Workflow for SK3 Channel-IN-1
Preparation
The following diagram illustrates the logical steps for preparing SK3 Channel-IN-1 for use in

cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. SK3 Channel-IN-1 | TargetMol [targetmol.com]

To cite this document: BenchChem. [Application Notes and Protocols for SK3 Channel-IN-1
in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12397967#sk3-channel-in-1-solubility-and-
preparation-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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